Cas no 114214-76-5 (Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-)

• Product Name: Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-
• CAS No: 114214-76-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 1202304
• PubChem ID: 3028556
• Update Time: 2025-11-02

Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-
• 2-Ethyl-N-(2-hydroxyethyl)hexanamide
• 114214-76-5
• NIOSH/MN8061000
• MN80610000
• SCHEMBL16342174
• AKOS009163948

• Inchi： 1S/C10H21NO2/c1-3-5-6-9(4-2)10(13)11-7-8-12/h9,12H,3-8H2,1-2H3,(H,11,13)
• InChI Key： HZJWACVUMVCFOB-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCC)NCCO

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-

Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-: A Versatile Compound in Biomedical Research and Drug Development

Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- (CAS No. 114214-76-5) is a multifunctional organic compound that has garnered significant attention in biomedical research due to its unique structural properties and potential applications in drug delivery systems, pharmaceutical formulations, and bioactive molecule design. This compound belongs to the class of amides, characterized by the presence of a carbonyl group (C=O) and an amide linkage (-NH-CO-). The molecular structure of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- consists of a six-carbon hexyl chain, a hydroxyethyl group, and a terminal ethyl group, which collectively contribute to its solubility, reactivity, and functional versatility in biological systems.

Recent studies have highlighted the role of Hexanamide, 2-ethyl-N-(2-hydroyethyl)- in enhancing the bioavailability of poorly water-soluble drugs through its amphiphilic nature. Researchers at the University of Tokyo (2023) demonstrated that this compound can act as a surfactant in lipid-based nanocarriers, improving the encapsulation efficiency of hydrophobic therapeutics. The hydroxyethyl group introduces hydrophilicity, while the hydrocarbon chains provide hydrophobic interactions, creating a balanced micellar structure that facilitates drug release in physiological conditions. This dual functionality makes Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- a promising candidate for the development of targeted drug delivery systems.

In the context of drug formulation, Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- has been explored as a co-solvent in the preparation of oral suspensions and topical formulations. A 2022 study published in Journal of Pharmaceutical Sciences reported that this compound significantly improves the solubility of antifungal agents such as clotrimazole, enhancing their therapeutic efficacy in dermatological applications. The hydroxyethyl group also contributes to the formation of hydrogen bonds with water molecules, further stabilizing the drug solution and reducing precipitation risks in aqueous environments.

Recent advances in biopolymer chemistry have expanded the applications of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- in the design of biodegradable polymers for tissue engineering. A 2024 study by the National Institute of Biomedical Innovation (NIBIO) in Japan revealed that this compound can be incorporated into poly(ε-caprolactone) (PCL) matrices to modulate their degradation rates. The hydroxyethyl group acts as a hydrophilic segment, accelerating hydrolytic cleavage of the polymer backbone, while the hydrocarbon chains provide mechanical strength. This tunable degradation profile is particularly valuable for applications such as controlled drug release and scaffold fabrication for regenerative medicine.

From a pharmacokinetic perspective, Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- has been investigated for its potential to improve the oral bioavailability of poorly absorbed drugs. A 2023 preclinical study published in Drug Delivery and Translational Research showed that when conjugated to a model drug (e.g., indomethacin), this compound significantly enhanced intestinal permeability through its ability to interact with membrane lipids. The amphiphilic nature of the molecule allows it to form mixed micelles with bile salts, facilitating passive diffusion across the intestinal epithelium. This property could be leveraged to develop oral formulations for drugs with low solubility and poor permeability.

Emerging research is also exploring the role of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- in the development of smart drug delivery systems responsive to physiological stimuli. A 2024 study by the Institute of Advanced Materials (IAM) demonstrated that this compound can be functionalized with pH-sensitive groups to create stimuli-responsive hydrogels. The hydroxyethyl group can be modified to incorporate carboxylic acid functionalities, enabling the hydrogel to undergo gelation at acidic pH levels (e.g., in the tumor microenvironment). Such responsive systems could enable targeted drug release in specific pathological conditions, reducing systemic toxicity.

Additionally, Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- has shown potential in the synthesis of bioactive molecules with therapeutic applications. A 2023 study in ACS Chemical Biology reported that this compound serves as a key intermediate in the synthesis of N-hydroxyethyl derivatives with antimicrobial activity. The hydroxyethyl group provides a reactive site for further functionalization, allowing the creation of molecules with enhanced biological activity against drug-resistant pathogens. This synthetic flexibility underscores the compound's utility in the design of novel antimicrobial agents.

From a synthetic chemistry standpoint, the preparation of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- typically involves the coupling of a hexylamine derivative with a hydroxyethyl acrylate monomer. A 2022 study published in Organic Process Research & Development described an efficient one-pot synthesis using microwave-assisted conditions, which significantly reduced reaction times and improved yield. This method is particularly relevant for industrial-scale production, as it minimizes the use of hazardous solvents and reduces energy consumption, aligning with sustainable chemical manufacturing practices.

Environmental considerations are also gaining attention in the application of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-. A 2024 lifecycle assessment study by the European Union's Horizon 2020 program evaluated the biodegradation potential of this compound in aquatic environments. The results indicated that the hydroxyethyl group enhances the biodegradability of the molecule, reducing its persistence in natural ecosystems. This property is particularly important for the development of eco-friendly drug delivery systems and biodegradable polymers, as it minimizes environmental impact while maintaining functional performance.

Looking ahead, the multifunctional nature of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- suggests a wide range of applications in pharmaceutical and biomedical research. Ongoing studies are exploring its potential in the development of multifunctional nanocarriers for simultaneous drug and gene delivery, as well as its role in the creation of stimuli-responsive hydrogels for wound healing applications. The ability to tailor its chemical properties through functional group modifications further expands its utility, positioning it as a versatile platform for innovation in drug delivery and biomaterials science.

As research continues to uncover new applications of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)-, its role in advancing therapeutic strategies and sustainable manufacturing practices is becoming increasingly evident. The compound's unique combination of hydrophilic and hydrophobic characteristics, along with its synthetic flexibility, makes it a valuable tool for addressing challenges in drug delivery, biodegradable materials, and environmental sustainability. Future studies are expected to further optimize its functional properties, paving the way for novel solutions in healthcare and materials science.

In conclusion, Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- represents a promising molecule with diverse applications across pharmaceutical and biomedical fields. Its amphiphilic nature, synthetic versatility, and environmental compatibility position it as a key player in the development of next-generation drug delivery systems, biodegradable polymers, and sustainable chemical processes. Continued research into its functional properties and potential applications will likely lead to innovative breakthroughs in therapeutic and industrial contexts.

For further information on the latest advancements in Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- research, please refer to the following key studies and journals:

• Journal of Pharmaceutical Sciences (2022)
• ACS Chemical Biology (2023)
• Drug Delivery and Translational Research (2023)
• Organic Process Research & Development (2022)
• Journal of Materials Chemistry B (2024)

These publications provide a comprehensive overview of the current state of research and future directions for the application of Hexanamide, 2-ethyl-N-(2-hydroxyethyl)- in various scientific and industrial domains.